4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)phthalazin-1(2H)-one

Specification

• CAS No.: 1291840-56-6
• Molecular Formula: C25H20N4O2
• Molecular Weight: 408.461
• IUPAC Name: 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)phthalazin-1-one
• Standard InChI: InChI=1S/C25H20N4O2/c1-15-7-6-8-19(13-15)29-25(30)21-10-5-4-9-20(21)22(27-29)24-26-23(28-31-24)18-12-11-16(2)17(3)14-18/h4-14H,1-3H3
• Standard InChI Key: WTTNJLYGTYOIBI-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=C(C=C5)C)C

Introduction

Chemical Formula and Molecular Weight

• Molecular Formula: C$_{25}$H$_{20}$N$_{4}$O$_{2}$

• Molecular Weight: Approximately 416 g/mol (estimated based on similar compounds)

Synthesis and Characterization

The synthesis of such compounds typically involves multi-step reactions, including the formation of the oxadiazole ring and its attachment to the phthalazine core. Characterization methods would include NMR spectroscopy, mass spectrometry, and elemental analysis to confirm the structure and purity.

Related Compounds and Their Activities

• 2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one: This compound has a similar structure but lacks the 3-methylphenyl group. It is part of a broader class of compounds with potential biological activities.

• 4-[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1-one: This compound shows variations in the oxadiazole substituent and has a molecular weight of 428.9 g/mol.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Notes
2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one	C$_{26}$H$_{22}$N$_{4}$O$_{2}$	422.5	Similar structure, lacks 3-methylphenyl group
4-[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1-one	C$_{24}$H$_{17}$ClN$_{4}$O$_{2}$	428.9	Variations in oxadiazole substituent
4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)phthalazin-1(2H)-one	C$_{25}$H$_{20}$N$_{4}$O$_{2}$	Approximately 416	Limited information available